Cas no 1797746-12-3 (2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797746-12-3
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 5406214
• Update Time: 2025-06-08

2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(3-Thienylcarbonyl)-4-piperidinyl]oxy]-3-pyridinecarbonitrile
• 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C16H15N3O2S/c17-10-12-2-1-6-18-15(12)21-14-3-7-19(8-4-14)16(20)13-5-9-22-11-13/h1-2,5-6,9,11,14H,3-4,7-8H2
• InChI Key： IIZVXZAIGAAEOU-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3C=CSC=3)=O)CC2)=NC=CC=C1C#N

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.5±50.0 °C(Predicted)
• pka: 0.33±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Research Briefing on 2-{[1-(Thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS: 1797746-12-3)

The compound 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS: 1797746-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and pharmacological relevance.

Recent studies have highlighted the role of this compound as a potent modulator of specific kinase pathways, particularly those implicated in inflammatory and oncogenic processes. Structural analysis reveals that the thiophene-3-carbonyl and pyridine-3-carbonitrile moieties contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies further support these observations, demonstrating stable interactions with key amino acid residues in the active sites of target kinases.

In vitro and in vivo evaluations have shown promising results. For instance, the compound exhibited significant inhibitory activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. Additionally, preliminary pharmacokinetic studies indicate favorable absorption and metabolic stability, suggesting its potential as a lead candidate for further drug development. However, challenges such as solubility and off-target effects need to be addressed in subsequent optimization studies.

The synthesis of 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile has been refined to improve yield and purity. Recent protocols emphasize the use of microwave-assisted synthesis and green chemistry principles, reducing reaction times and environmental impact. These advancements are critical for scaling up production for preclinical and clinical trials.

In conclusion, 2-{[1-(thiophene-3-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a promising scaffold for the development of novel therapeutics. Ongoing research aims to elucidate its mechanism of action further and explore its potential in combination therapies. Future directions include structural derivatization to enhance efficacy and reduce toxicity, as well as comprehensive toxicological assessments to ensure clinical viability.